Cas no 94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine)
94991-73-8 structure
Product Name:(R)-1-(2,6-Dimethylphenoxy)propan-2-amine
CAS No:94991-73-8
MF:C11H17NO
MW:179.258783102036
CID:817538
PubChem ID:180621
Update Time:2024-10-25
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(2,6-Dimethylphenoxy)propan-2-amine
- (-)-Mexiletine
- l-Mexiletine
- CHEMBL147507
- 2-PROPANAMINE, 1-(2,6-DIMETHYLPHENOXY)-, (R)-
- (2R)-1-(2,6-dimethylphenoxy)propan-2-amine
- Q27096044
- DB07129
- (R)-2-(2,6-Dimethyl-phenoxy)-1-methyl-ethylamine
- A821017
- BDBM50135883
- PD006078
- Mexiletine, (R)-
- (R)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
- BIDD:GT0498
- DTXSID50241709
- D03NLL
- 4KQ8G4M9DE
- (R)-(-)-Mexiletine
- AKOS017529564
- N16803
- (2R)-1-(2,6-dimethylphenoxy)-2-propanamine
- EN300-5104273
- 2-Propanamine, 1-(2,6-dimethylphenoxy)-, (2R)-
- MEXILETINE, (-)-
- 94991-73-8
- SCHEMBL16082
- UNII-4KQ8G4M9DE
- (R)-MEXILETINE
- NS00099122
-
- Inchi: 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
- InChI Key: VLPIATFUUWWMKC-SNVBAGLBSA-N
- SMILES: O(C1C(C)=CC=CC=1C)C[C@@H](C)N
Computed Properties
- Exact Mass: 179.131
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.979
- Boiling Point: 271.5°Cat760mmHg
- Flash Point: 112.2°C
- Refractive Index: 1.516
- PSA: 35.25000
- LogP: 2.72970
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146156-1g |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Enamine | EN300-5104273-0.05g |
(2R)-1-(2,6-dimethylphenoxy)propan-2-amine |
94991-73-8 | 0.05g |
$2755.0 | 2023-06-01 | ||
| Ambeed | A315347-1g |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95+% | 1g |
$1164.0 | 2025-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750300-1g |
(r)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 98% | 1g |
¥2419.00 | 2024-04-24 | |
| Ambeed | A315347-250mg |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95+% | 250mg |
$465.0 | 2025-04-14 |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine) Related Products
- 791719-67-0(1-(2,3,6-Trimethylphenoxy)propan-2-amine)
- 129417-37-4(Phenol, 3(or4)-(2-aminopropoxy)-2,4(or 3,5)-dimethyl- (9CI))
- 700337-76-4(2-Propanamine,1-(2,4,5-trimethylphenoxy)-)
- 31828-71-4(1-(2,6-Dimethylphenoxy)-2-aminopropane)
- 5370-01-4(Mexiletine hydrochloride)
- 53566-99-7(Phenol,4-(2-aminopropoxy)-3,5-dimethyl-)
- 180966-61-4(2-Propanamine,1-(2,4-dimethylphenoxy)-)
- 735205-88-6(2-Butanamine,1-(2,6-dimethylphenoxy)-)
- 81771-85-9(S-(+)-Mexiletine Hydrochloride)
- 81771-86-0(R-(-)-Mexiletine Hydrochloride)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent